Cas no 124223-99-0 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside)

4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting α-N-acetylgalactosaminidase (α-NAGAL) activity. Upon enzymatic cleavage, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its specificity, stability, and low background fluorescence, making it suitable for research in glycobiology, lysosomal storage disorders, and diagnostic applications. Its high solubility in aqueous buffers further enhances its utility in kinetic studies and high-throughput screening. The substrate’s reliable performance and well-characterized hydrolysis kinetics contribute to its widespread adoption in both academic and industrial laboratories.
4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside structure
124223-99-0 structure
Product Name:4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
CAS No:124223-99-0
MF:C18H21NO8
MW:379.36124587059
CID:103841
PubChem ID:14345477
Update Time:2025-06-08

4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-a-D-galactopyranosyl]oxy]-4-methyl-
    • 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside
    • 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-ALPHA-D-GALACTOPYRANOSIDE
    • 4-Methylumbelliferyl
    • 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-A-D- GALACTOPYRANOSIDE
    • 3,4,5-trihydroxy-benzonitrile
    • 5-Cyan-pyrogallol
    • Benzonitrile,3,4,5-trihydroxy
    • Gallonitril
    • Gallussaeurenitril
    • GalNAc-α-4MU
    • GalNAc1-α-4MU
    • GalNAc-alpha-4MU
    • 7-[[2-(AcetylaMino)-2-deoxy-α-D-galactopyranosyl]oxy]-4-Methyl-
    • 7-[[2-(Acetylamino)-2-deoxy-a-D-galactopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
    • 124223-99-0
    • 7-[[2-(Acetylamino)-2-deoxy-
    • PD080449
    • A-D-galactopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
    • 4-Methylumbelliferyl 2-acetamido-2-deoxy-a-D-galactopyranoside
    • SCHEMBL4256121
    • s11465
    • MFCD00270047
    • N-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]acetamide
    • W-200974
    • 4-Methylumbelliferyl 2-acetamido-2-deoxy--D-galactopyranoside
    • 2H-1-Benzopyran-2-one, 7-[[2-(acetylamino)-2-deoxy-alpha-D-galactopyranosyl]oxy]-4-methyl-
    • N-[(2R,3R,4R,5R,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-2-[(4-METHYL-2-OXOCHROMEN-7-YL)OXY]OXAN-3-YL]ACETAMIDE
    • 4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside
    • Inchi: 1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16+,17-,18+/m1/s1
    • InChI Key: QCTHLCFVVACBSA-LHKMKVQPSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

  • Exact Mass: 379.12700
  • Monoisotopic Mass: 379.12671663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 257-260°C
  • Boiling Point: 732.2±60.0 °C at 760 mmHg
  • Flash Point: 396.6±32.9 °C
  • Refractive Index: 1.632
  • PSA: 138.46000
  • LogP: -0.18520
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Pricemore >>

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4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Production Method

Additional information on 4-Methylumbelliferyl 2-Acetamido-2-deoxy-a-D-galactopyranoside

Comprehensive Guide to 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside (CAS No. 124223-99-0): Applications and Insights

4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside (CAS No. 124223-99-0) is a specialized fluorogenic substrate widely used in biochemical and enzymatic research. This compound, often abbreviated as 4-MU-α-GalNAc, is a derivative of 4-methylumbelliferone (4-MU), a well-known fluorophore. Its unique structure makes it invaluable for detecting and quantifying α-N-acetylgalactosaminidase activity, a critical enzyme in glycobiology and lysosomal storage disorder studies.

In recent years, the demand for fluorogenic substrates like 4-MU-α-GalNAc has surged due to their role in high-throughput screening (HTS) and diagnostic assays. Researchers are increasingly focusing on enzyme kinetics and glycosidase inhibition, driven by the growing interest in precision medicine and biomarker discovery. The compound’s ability to emit fluorescence upon enzymatic cleavage allows for sensitive and real-time monitoring, making it a staple in clinical diagnostics and drug development.

One of the most searched topics related to 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside is its application in Fabry disease research. Fabry disease, a rare lysosomal storage disorder, is characterized by deficient α-galactosidase A activity. While 4-MU-α-GalNAc is not a direct substrate for this enzyme, its structural analogs are often used to study related pathways. This connection has sparked interest in enzyme replacement therapy (ERT) and small-molecule chaperones, aligning with the broader trend of rare disease research.

From a technical perspective, 4-MU-α-GalNAc is prized for its high sensitivity and low background noise in fluorescence-based assays. Its excitation and emission maxima (~360 nm and ~450 nm, respectively) are compatible with standard laboratory equipment, facilitating its adoption in academic and industrial settings. Moreover, the compound’s stability under typical assay conditions ensures reproducible results, a key factor in GMP-compliant environments.

The rise of AI-driven drug discovery has also impacted the use of fluorogenic substrates. Computational models often rely on enzymatic activity data generated using compounds like 4-MU-α-GalNAc, bridging the gap between in silico predictions and wet-lab validation. This synergy underscores the compound’s relevance in modern biopharmaceutical research.

In summary, 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside (CAS No. 124223-99-0) is a versatile tool with applications spanning diagnostics, drug discovery, and glycobiology. Its alignment with cutting-edge research trends, such as rare disease therapeutics and AI-aided development, ensures its continued importance in the scientific community.

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